(6-methylpyridazin-3-yl)methanol hydrochloride
Description
“(6-methylpyridazin-3-yl)methanol hydrochloride” is a chemical compound with the CAS Number: 848774-93-6 . It has a molecular weight of 124.14 and its IUPAC name is (6-methyl-3-pyridazinyl)methanol . It is usually in the form of a powder .
Molecular Structure Analysis
The molecular formula of “(6-methylpyridazin-3-yl)methanol hydrochloride” is C6H8N2O . The InChI code is 1S/C6H8N2O/c1-5-2-3-6(4-9)8-7-5/h2-3,9H,4H2,1H3 .Safety and Hazards
The safety information available indicates that “(6-methylpyridazin-3-yl)methanol hydrochloride” is potentially harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (6-methylpyridazin-3-yl)methanol hydrochloride involves the conversion of 6-methylpyridazine to the corresponding alcohol, followed by reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "6-methylpyridazine", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve 6-methylpyridazine in methanol.", "Step 2: Add sodium borohydride to the solution and stir for several hours at room temperature.", "Step 3: Quench the reaction by adding hydrochloric acid dropwise until the pH reaches 1-2.", "Step 4: Extract the product with diethyl ether.", "Step 5: Dry the organic layer over anhydrous sodium sulfate.", "Step 6: Concentrate the solution to obtain (6-methylpyridazin-3-yl)methanol as a white solid.", "Step 7: Dissolve the product in hydrochloric acid and evaporate the solution to obtain (6-methylpyridazin-3-yl)methanol hydrochloride as a white solid." ] } | |
CAS RN |
2694744-55-1 |
Molecular Formula |
C6H9ClN2O |
Molecular Weight |
160.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
